1-[2-(3,5-dimethylphenoxy)ethyl]-1H-imidazole

• IUPAC Name: 1-[2-(3,5-dimethylphenoxy)ethyl]imidazole
• InChI: InChI=1S/C13H16N2O/c1-11-7-12(2)9-13(8-11)16-6-5-15-4-3-14-10-15/h3-4,7-10H,5-6H2,1-2H3
• InChI Key: IUODDWZEPQEQBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCN2C=CN=C2)C
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• Solubility: 29.3 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[2-(3,5-dimethylphenoxy)ethyl]-1H-imidazole, commonly known as DMPEI, is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields. It is a synthetic imidazole derivative that has been extensively studied for its biological activities and therapeutic potential. In

Mechanism of Action

The mechanism of action of DMPEI is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. DMPEI has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival. DMPEI has also been shown to modulate the activity of voltage-gated potassium channels, which play a role in the regulation of neuronal excitability.
Biochemical and Physiological Effects
DMPEI has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. DMPEI has also been shown to reduce oxidative stress and inflammation, which are implicated in the development of various diseases. In addition, DMPEI has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

DMPEI has several advantages and limitations for lab experiments. One advantage is its relatively low toxicity, making it a safer alternative to other chemotherapeutic agents. DMPEI is also stable under physiological conditions, making it suitable for in vitro and in vivo studies. However, DMPEI has limited solubility in aqueous solutions, which can make it challenging to administer in certain experiments. In addition, DMPEI has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet known.

Future Directions

There are several future directions for the study of DMPEI. One area of interest is the development of novel DMPEI derivatives with improved pharmacological properties. Another area of interest is the investigation of the potential use of DMPEI in combination with other therapeutic agents for the treatment of cancer and other diseases. In addition, further studies are needed to elucidate the mechanism of action of DMPEI and its potential therapeutic targets. Finally, clinical trials are needed to determine the safety and efficacy of DMPEI in humans.
Conclusion
In conclusion, DMPEI is a synthetic imidazole derivative that has potential applications in various fields, including cancer therapy, cardiovascular disease, and neurological disorders. Its mechanism of action involves the inhibition of certain enzymes and signaling pathways, and it has been shown to have various biochemical and physiological effects. DMPEI has several advantages and limitations for lab experiments, and there are several future directions for its study. Further research is needed to fully understand the potential of DMPEI as a therapeutic agent.

Synthesis Methods

DMPEI can be synthesized using a variety of methods, including the reaction of 2-(3,5-dimethylphenoxy)ethylamine with imidazole-1-carboxaldehyde in the presence of a base. Another method involves the reaction of 2-(3,5-dimethylphenoxy)ethylamine with imidazole-1-acetic acid in the presence of a coupling agent. The purity and yield of DMPEI can be improved by using column chromatography.

Scientific Research Applications

DMPEI has been studied for its potential applications in various fields, including cancer therapy, cardiovascular disease, and neurological disorders. It has been shown to exhibit antiproliferative and cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer. DMPEI has also been shown to have vasodilatory and anti-inflammatory effects, making it a potential therapeutic agent for cardiovascular disease. In addition, DMPEI has been studied for its neuroprotective effects and potential use in the treatment of Alzheimer's disease.